4-Methyl-3-(4-morpholinylsulfonyl)benzoic acid [3-[[oxo(thiophen-2-yl)methyl]amino]phenyl] ester

• Molecular Formula: C23H22N2O6S2
• Molecular Weight: 486.6 g/mol
• IUPAC Name: [3-(thiophene-2-carbonylamino)phenyl] 4-methyl-3-morpholin-4-ylsulfonylbenzoate
• InChI: InChI=1S/C23H22N2O6S2/c1-16-7-8-17(14-21(16)33(28,29)25-9-11-30-12-10-25)23(27)31-19-5-2-4-18(15-19)24-22(26)20-6-3-13-32-20/h2-8,13-15H,9-12H2,1H3,(H,24,26)
• InChI Key: PQOFIQOWYUUNNI-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C(=O)OC2=CC=CC(=C2)NC(=O)C3=CC=CS3)S(=O)(=O)N4CCOCC4

Description

4-methyl-3-(4-morpholinylsulfonyl)benzoic acid [3-[[oxo(thiophen-2-yl)methyl]amino]phenyl] ester is a carbonyl compound.

Scientific Research Applications

• Amino Acid Sulfonamides Synthesis : Research by Riabchenko et al. (2020) explored the creation of amino acid derivatives of 4-(1-oxo-1H-isochromen-3-yl)benzenesulfonyl chloride, which is structurally related to the compound . This study focuses on the synthesis of amino acid sulfonamide derivatives, which are significant in medicinal chemistry (Riabchenko et al., 2020).

• Crystal Structure Analysis : A study by Ming and South (2004) on a similar compound, 2-[(4-methoxy-6-methylthio-2-pyrimidinyl)aminocarbonyl- aminosulfonyl]benzoic acid methyl ester, provided insights into its crystal structure. This is relevant for understanding the chemical properties and potential applications of the compound (Ming & South, 2004).

• Synthesis of Benzothiazine Derivatives for Antimicrobial Activity : Kalekar et al. (2011) synthesized compounds structurally related to the target compound, showing significant antibacterial and antifungal activity. This indicates potential pharmaceutical applications (Kalekar et al., 2011).

• Enantioselective Preparation of Dihydropyrimidones : Goss et al. (2009) discuss the enantioselective preparation of dihydropyrimidones, a process relevant to the synthesis of complex pharmaceuticals and potentially related to the compound (Goss et al., 2009).

• Anticancer Activity of Sulfonamide Derivatives : Pomarnacka and Kornicka (1998) prepared derivatives of 2-mercaptobenzenesulfonamide with observed anticancer activity in vitro, indicating the potential for similar compounds in cancer therapy (Pomarnacka & Kornicka, 1998).